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Compound of Interest

Compound Name: 3'-Azido-3'-deoxyadenosine

Cat. No.: B1209333 Get Quote

Introduction

3'-Azido-3'-deoxyadenosine (3'-Azido-dA) is a nucleoside analogue that functions as a potent

chain terminator in nucleic acid synthesis. Following intracellular phosphorylation to its active

triphosphate form, 3'-Azido-3'-deoxyadenosine triphosphate (3'-Azido-dATP), it is recognized

and incorporated by various RNA polymerases. The key structural modification, an azido group

(-N₃) at the 3' position of the ribose sugar instead of the hydroxyl group (-OH), makes the

formation of a subsequent 3'-5' phosphodiester bond impossible. This inability to extend the

nucleic acid chain results in the termination of transcription. This property makes 3'-Azido-dA

and its derivatives valuable tools in molecular biology for studying transcription processes and

as potential therapeutic agents with antiviral and antiproliferative properties.[1][2][3]

Mechanism of Action

The mechanism of action for 3'-Azido-dA as a chain terminator involves a multi-step process

within the cell or in an in vitro system:

Phosphorylation: 3'-Azido-dA is phosphorylated by cellular kinases to its active 5'-

triphosphate form, 3'-Azido-dATP.[3]

Competition and Incorporation: 3'-Azido-dATP competes with the natural substrate,

adenosine triphosphate (ATP), for the active site of RNA polymerase.
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Chain Termination: Once incorporated into the growing RNA strand opposite a thymine (or

uracil) base in the DNA template, the 3'-azido group prevents the catalytic addition of the

next nucleotide. The absence of the 3'-hydroxyl group halts the formation of the

phosphodiester backbone, leading to the premature termination of transcription.[1]
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1. Prepare DNA Template
(Linearized Plasmid / PCR Product)

2. Set up Transcription Reactions
(Control and Experimental)

Control Reaction:
Standard NTPs

Experimental Reaction:
Standard NTPs + 3'-Azido-dATP

3. Incubate at 37°C
(e.g., 1-2 hours)

4. Terminate Reaction
& Treat with DNase I

5. Purify RNA Products
(e.g., Phenol:Chloroform Extraction)

6. Analyze by Denaturing PAGE
& Autoradiography

Expected Result:
Full-length transcript (Control)

Truncated transcripts (Experimental)
 

1. Seed Cells
in 96-well plate

2. Incubate
(e.g., 24 hours to allow attachment)

3. Treat Cells with serial dilutions
of 3'-Azido-dA

4. Incubate for desired time
(e.g., 24, 48, 72 hours)

5. Add MTT Reagent
and incubate (2-4 hours)

6. Solubilize Formazan Crystals
(Add DMSO)

7. Read Absorbance
(e.g., at 570 nm)

8. Analyze Data:
Plot dose-response curve

Calculate IC₅₀ value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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